A Technical Guide to the Crystal Structure Analysis of 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid
A Technical Guide to the Crystal Structure Analysis of 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid
This guide provides an in-depth, technical walkthrough for the comprehensive crystal structure analysis of the novel compound, 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid. It is designed for researchers, scientists, and drug development professionals who are engaged in the structural elucidation of new chemical entities. This document will navigate the reader through the essential stages of synthesis, crystallization, X-ray diffraction data collection, structure solution and refinement, and computational analysis, offering field-proven insights and rationale behind key experimental decisions.
Introduction: The Significance of Structural Elucidation
In the realm of drug discovery and materials science, the precise three-dimensional arrangement of atoms within a molecule is paramount. It dictates the compound's physicochemical properties, its interaction with biological targets, and its overall efficacy and safety. For a novel compound such as 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid, a derivative of cyclobutanecarboxylic acid, understanding its crystal structure provides invaluable information. The cyclobutane ring, a strained four-membered carbocycle, and the dichlorophenyl group, an electron-withdrawing aromatic system, are expected to impart unique conformational and packing characteristics.
Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for determining the atomic-level structure of crystalline materials.[1] This guide will present a systematic approach to the crystal structure analysis of the title compound, from obtaining suitable single crystals to the final interpretation of the structural data.
Synthesis and Crystallization: The Foundation of a Successful Analysis
The journey to a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals.
Synthesis of 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid
While numerous methods exist for the synthesis of cyclobutane derivatives, a common route involves the [2+2] cycloaddition or the derivatization of a pre-existing cyclobutane core. For the title compound, a plausible synthetic route could involve the reaction of a suitable dichlorophenyl-substituted precursor with a cyclobutane-forming reagent. A general synthetic scheme is presented below.
Experimental Protocol: Synthesis of 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid (A Proposed Route)
-
Preparation of 1-(2,3-dichlorophenyl)cyclobutanecarbonitrile: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 1-(2,3-dichlorophenyl)acetonitrile and 1,3-dibromopropane to a suitable aprotic solvent such as anhydrous tetrahydrofuran (THF).
-
Base-mediated cyclization: Cool the solution to 0 °C in an ice bath and slowly add a strong base, such as sodium hydride (NaH), portion-wise.
-
Reaction monitoring: Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).
-
Work-up and purification: Upon completion, quench the reaction by the slow addition of water. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
-
Hydrolysis to the carboxylic acid: Reflux the purified 1-(2,3-dichlorophenyl)cyclobutanecarbonitrile in a mixture of a strong acid (e.g., sulfuric acid) and water.
-
Isolation of the final product: After cooling, the carboxylic acid product may precipitate. Filter the solid, wash with cold water, and dry under vacuum. Recrystallize the crude acid from a suitable solvent system to obtain the pure 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid.
Crystallization: The Art and Science of Crystal Growth
Obtaining single crystals of sufficient size and quality is often the most challenging step in a crystal structure determination.[2][3] For a small organic molecule like 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid, several crystallization techniques can be employed. The choice of solvent is critical and can significantly influence crystal growth.[2]
Common Crystallization Techniques:
-
Slow Evaporation: This is one of the simplest and most widely used methods.[2] A solution of the compound in a suitable solvent is left undisturbed, allowing the solvent to evaporate slowly, which gradually increases the concentration and promotes crystallization.
-
Vapor Diffusion: This technique is particularly effective when only small amounts of the compound are available.[2] A concentrated solution of the compound in one solvent is placed in a small, open vial, which is then placed in a larger sealed container with a more volatile "anti-solvent" in which the compound is less soluble. The vapor of the anti-solvent diffuses into the compound's solution, reducing its solubility and inducing crystallization.
-
Antisolvent Crystallization: In this method, an "antisolvent" (a solvent in which the compound is poorly soluble) is slowly added to a solution of the compound, causing it to precipitate and, under the right conditions, form crystals.[4]
Experimental Protocol: Crystallization of 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid
-
Solvent Screening: Begin by testing the solubility of the compound in a range of common laboratory solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane, and water) to identify suitable candidates for crystallization. An ideal solvent for slow evaporation will dissolve the compound moderately at room temperature. For vapor diffusion or antisolvent methods, a solvent in which the compound is highly soluble and an antisolvent in which it is poorly soluble are required.
-
Setting up Crystallization Trials:
-
Slow Evaporation: Prepare a nearly saturated solution of the compound in a chosen solvent in a small vial. Cover the vial with a cap that has a small hole or with parafilm punctured with a needle to allow for slow evaporation.
-
Vapor Diffusion: In a small vial, dissolve a few milligrams of the compound in a minimal amount of a good solvent. Place this vial inside a larger, sealed jar containing a larger volume of an antisolvent.
-
-
Incubation and Observation: Store the crystallization trials in a vibration-free environment at a constant temperature. Periodically inspect the vials under a microscope for the formation of single crystals.
Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture
Once suitable single crystals are obtained, the next step is to analyze them using a single-crystal X-ray diffractometer.
Data Collection
A carefully selected single crystal is mounted on the diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.
Experimental Protocol: X-ray Data Collection
-
Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is selected and mounted on a goniometer head using a cryoprotectant oil.
-
Data Collection Parameters: The data collection strategy is determined using software that controls the diffractometer. This involves setting the X-ray source (e.g., Mo Kα or Cu Kα), detector distance, exposure time per frame, and the range of data to be collected.
-
Data Integration and Scaling: After the diffraction images are collected, the raw data are processed. This involves integrating the intensities of the diffraction spots and applying corrections for various experimental factors (e.g., Lorentz and polarization effects, absorption).
Structure Solution and Refinement
The processed diffraction data are then used to solve and refine the crystal structure.
-
Structure Solution: This step involves determining the initial positions of the atoms in the unit cell. For small molecules, direct methods are typically successful.
-
Structure Refinement: The initial atomic model is then refined against the experimental data using a least-squares minimization procedure. This process adjusts the atomic coordinates, thermal parameters, and other structural parameters to achieve the best possible fit between the calculated and observed diffraction patterns.
The quality of the final refined structure is assessed using several metrics, including the R-factor (agreement factor), the goodness-of-fit (GooF), and the residual electron density map.
Structural Analysis and Interpretation
The refined crystal structure provides a wealth of information about the molecule and its packing in the solid state.
Molecular Conformation
The analysis of the crystal structure will reveal the precise bond lengths, bond angles, and torsion angles of 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid. Key features to examine include:
-
Conformation of the Cyclobutane Ring: The four-membered ring is expected to be puckered to relieve ring strain. The degree of puckering can be quantified by the puckering amplitude and phase.
-
Orientation of the Dichlorophenyl and Carboxylic Acid Groups: The relative orientations of the substituents on the cyclobutane ring are of significant interest. The torsion angles will define the overall shape of the molecule.
Supramolecular Assembly and Intermolecular Interactions
In the crystalline state, molecules of 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid will pack in a specific, repeating pattern. The analysis of this packing will identify the intermolecular interactions that stabilize the crystal lattice. For this molecule, the following interactions are anticipated:
-
Hydrogen Bonding: The carboxylic acid group is a strong hydrogen bond donor and acceptor. It is highly likely that the molecules will form hydrogen-bonded dimers or chains.
-
Halogen Bonding: The chlorine atoms on the phenyl ring can act as halogen bond donors, interacting with electron-rich atoms on neighboring molecules.
-
π-π Stacking: The aromatic phenyl rings may engage in π-π stacking interactions.
The Cambridge Structural Database (CSD) is an invaluable resource for comparing the observed intermolecular interactions with those found in related structures.[5][6][7][8]
Computational Chemistry: A Complementary Perspective
Computational methods, such as Density Functional Theory (DFT), can be used to complement the experimental X-ray data.
-
Geometry Optimization: A gas-phase geometry optimization of the molecule can be performed to compare the calculated structure with the experimentally determined one. This can provide insights into the effects of crystal packing on the molecular conformation.
-
Analysis of Intermolecular Interactions: Computational tools can be used to calculate the energies of the observed intermolecular interactions, providing a quantitative measure of their strength.
Data Deposition and Reporting
To ensure the integrity and accessibility of scientific data, the final crystal structure should be deposited in a public database. The Cambridge Crystallographic Data Centre (CCDC) is the world's repository for small-molecule organic and metal-organic crystal structures.[5][6][7][8] Upon deposition, a unique CCDC number is assigned to the structure, which should be included in any publication reporting the crystal structure.
Conclusion
The crystal structure analysis of 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid provides a detailed and unambiguous determination of its three-dimensional structure. This information is fundamental to understanding its chemical behavior and potential applications. By following the systematic approach outlined in this guide, from synthesis and crystallization to data analysis and reporting, researchers can confidently and accurately elucidate the structures of novel small molecules.
Visualizations
Experimental Workflow for Crystal Structure Analysis
Caption: A generalized workflow for crystal structure analysis.
Key Intermolecular Interactions
Caption: Potential intermolecular interactions.
Data Summary
Table 1: Crystallographic Data and Refinement Parameters for 1-(2,3-Dichlorophenyl)cyclobutanecarboxylic Acid (Hypothetical Data)
| Parameter | Value |
| Empirical formula | C11H10Cl2O2 |
| Formula weight | 245.10 |
| Temperature (K) | 100(2) |
| Wavelength (Å) | 0.71073 (Mo Kα) |
| Crystal system | Monoclinic |
| Space group | P2₁/c |
| a (Å) | [Hypothetical Value] |
| b (Å) | [Hypothetical Value] |
| c (Å) | [Hypothetical Value] |
| β (°) | [Hypothetical Value] |
| Volume (ų) | [Hypothetical Value] |
| Z | 4 |
| Calculated density (Mg/m³) | [Hypothetical Value] |
| Absorption coefficient (mm⁻¹) | [Hypothetical Value] |
| F(000) | [Hypothetical Value] |
| Crystal size (mm³) | [Hypothetical Value] |
| Theta range for data collection (°) | [Hypothetical Value] |
| Reflections collected | [Hypothetical Value] |
| Independent reflections | [Hypothetical Value] [R(int) = value] |
| Completeness to theta = 25.242° | [Hypothetical Value] % |
| Data / restraints / parameters | [Hypothetical Values] |
| Goodness-of-fit on F² | [Hypothetical Value] |
| Final R indices [I>2sigma(I)] | R1 = value, wR2 = value |
| R indices (all data) | R1 = value, wR2 = value |
| Largest diff. peak and hole (e.Å⁻³) | [Hypothetical Values] |
References
-
SPT Labtech. Chemical crystallization. [Link]
-
Crystallization of small molecules. [Link]
-
Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 11), 1625–1632. [Link]
-
Fallon, T., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1843-1867. [Link]
-
Fallon, T., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1843-1867. [Link]
-
Wikipedia. (2024). Cambridge Structural Database. [Link]
-
Molbase. Synthesis of 1-methyl-cyclobutane-1,2-dicarboxylic acid-(3,5-dichlorophenyl)-imide. [Link]
-
Cambridge Crystallographic Data Centre. The Largest Curated Crystal Structure Database. [Link]
-
Chemcas. 1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid — Chemical Substance Information. [Link]
-
Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(Pt 2), 171–179. [Link]
-
re3data.org. Cambridge Structural Database. [Link]
Sources
- 1. sptlabtech.com [sptlabtech.com]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
- 4. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
- 5. Cambridge Structural Database - Wikipedia [en.wikipedia.org]
- 6. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
- 7. The Cambridge Structural Database - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Cambridge Structural Database | re3data.org [re3data.org]
